Phenylmorpholines
Phenylmorpholines are a class of organic compounds characterized by their aromatic ring structure and morpholine heterocycle. These molecules typically feature a phenyl group attached to the 4-position of a morpholine ring, giving them unique structural features that can influence both physical and chemical properties.
Phenylmorpholines find applications in various fields due to their versatile nature. In pharmaceuticals, they are used as intermediates or active pharmaceutical ingredients (APIs) for drugs with analgesic, antipyretic, and anti-inflammatory effects. Their ability to form hydrogen bonds and their lipophilicity make them valuable in designing novel therapeutics.
In organic synthesis, phenylmorpholines serve as precursors for the preparation of other functionalized compounds. The presence of both aromatic and heterocyclic functionalities allows for multiple reaction sites, facilitating diverse transformation pathways. Additionally, they are employed in the development of materials science, particularly in areas requiring specific solubility or reactivity profiles.
Overall, phenylmorpholines represent a promising class of molecules with broad utility across different scientific domains, driven by their structural and functional diversity.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2,4-di-morpholin-4-yl-phenylamine | 436088-92-5 | C14H21N3O2 |
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5-bromo-2-(morpholin-4-yl)aniline | 91062-48-5 | C10H13BrN2O |
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Deacetamide Linezolid Phthalimide | 168828-89-5 | C22H20FN3O5 |
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CYC-116 | 1059105-22-4 | C18H20N6OS |
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3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide | 328028-16-6 | C17H21N3O4S |
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5-[[(2S,3R)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,2-dihydro-1,2,4-triazol-3-one | 221350-96-5 | C23H21F7N4O3 |
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3-Fluoro-5-morpholinophenylboronic acid | 1217500-95-2 | C10H13BFNO3 |
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4-(3-Methyl-4-nitrophenyl)morpholine | 220679-09-4 | C11H14N2O3 |
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4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine | 1361110-63-5 | C16H23BClNO3 |
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α,α-Dimethyl-4-(4-morpholinyl)benzeneacetic Acid | 1018614-94-2 | C14H19NO3 |
Related Literature
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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